Cas no 1188890-36-9 (CL 82198 Hydrochloride)

• Product Name: CL 82198 Hydrochloride
• CAS No: 1188890-36-9
• MF: C₁₇H₂₃ClN₂O₃
• MW: 338.829123735428
• MDL: MFCD09753278
• CID: 1208788
• PubChem ID: 16760373
• Update Time: 2025-07-08

CL 82198 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-Morpholinyl)butyl]-1-benzofuran-2-carboxamide hydrochlori de (1:1)
• CL 82198 hydrochloride
• N-[4-(4-Morpholinyl)butyl]-2-benzofurancarboxamide hydrochloride
• N-(4-(4-Morpholinyl)butyl)-1-benzofuran-2-carboxamide hydrochloride (1:1)
• N-[4-(MORPHOLIN-4-YL)BUTYL]-1-BENZOFURAN-2-CARBOXAMIDE HYDROCHLORIDE
• AKOS024457207
• HY-110046
• J-018073
• Benzofuran-2-carboxylic acid (4-morpholin-4-yl-butyl)-amide
• CCG-207855
• DTXSID50587891
• CL-82198 CalBioChem Cat. No. 233105
• SCHEMBL13738786
• N-(4-morpholinobutyl)benzofuran-2-carboxamide hydrochloride
• G65737
• 1188890-36-9
• CL-82198 (hydrochloride)
• N-(4-morpholin-4-ylbutyl)-1-benzofuran-2-carboxamide;hydrochloride
• CL-82198 hydrochloride
• NSC727677
• N-[4-(MORPHOLIN-4-YL)BUTYL]-1-BENZOFURAN-2-CARBOXAMIDEHYDROCHLORIDE
• CS-0032870
• NSC-727677
• A911781
• CL 82198 Hydrochloride

• MDL： MFCD09753278
• Inchi： 1S/C17H22N2O3.ClH/c20-17(16-13-14-5-1-2-6-15(14)22-16)18-7-3-4-8-19-9-11-21-12-10-19;/h1-2,5-6,13H,3-4,7-12H2,(H,18,20);1H
• InChI Key： PIOACXKZWXHBRB-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC1)CCCCNC(C1=CC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 338.1397203g/mol
• Monoisotopic Mass: 338.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on CL 82198 Hydrochloride

CL 82198 Hydrochloride and CAS No. 1188890-36-9: A Comprehensive Overview

The compound with the CAS number 1188890-36-9 and the product name CL 82198 Hydrochloride represents a significant area of interest in the field of chemical and biomedical research. This introduction aims to provide a detailed and professional exploration of this compound, its properties, applications, and the latest research findings that underscore its importance.

In recent years, the pharmaceutical industry has witnessed remarkable advancements in the development of novel compounds that exhibit potent biological activities. Among these, CL 82198 Hydrochloride has emerged as a compound of considerable promise. Its unique chemical structure and pharmacological profile have positioned it as a subject of extensive study in various research domains.

The molecular structure of CAS No. 1188890-36-9 encompasses specific functional groups that contribute to its distinct chemical behavior. These groups are critical in determining its interactions with biological targets, thereby influencing its potential therapeutic applications. Detailed structural analysis has revealed that this compound possesses a high degree of specificity, which is a crucial factor in drug design and development.

One of the most compelling aspects of CL 82198 Hydrochloride is its observed efficacy in preclinical studies. Researchers have noted its ability to modulate certain biological pathways, which could have implications in treating various diseases. Specifically, studies have indicated that this compound may interfere with key signaling cascades involved in inflammation and cell proliferation, making it a candidate for further investigation in conditions such as cancer and autoimmune disorders.

The hydrochloride salt form of this compound, CL 82198 Hydrochloride, enhances its solubility and bioavailability, which are essential factors for effective drug delivery. This formulation has been shown to improve pharmacokinetic profiles, allowing for more consistent and targeted therapeutic effects. The enhanced solubility also facilitates easier administration routes, which could be particularly beneficial for patients requiring long-term treatment.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interaction patterns of CAS No. 1188890-36-9 with various biological targets. These computational models have been instrumental in refining the compound's structure to optimize its pharmacological properties. Such simulations have helped identify key residues on the target proteins that are critical for binding, providing insights into how modifications can enhance efficacy and reduce side effects.

In vitro studies have demonstrated that CL 82198 Hydrochloride exhibits significant activity against several disease models. For instance, researchers have observed notable anti-inflammatory effects in cell culture assays, where the compound effectively suppressed the production of pro-inflammatory cytokines. Additionally, preliminary animal studies have shown promising results in reducing tumor growth and inhibiting metastatic spread, suggesting potential applications in oncology.

The synthesis of CAS No. 1188890-36-9 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have allowed for more efficient production processes, reducing costs and improving scalability. These improvements are crucial for transitioning from laboratory-scale research to larger-scale clinical trials.

Ethical considerations are paramount in the development of any new pharmaceutical compound. The research on CL 82198 Hydrochloride has been conducted with strict adherence to ethical guidelines, ensuring that all studies are performed with appropriate oversight and regulatory compliance. This commitment to ethical practices is essential for maintaining public trust and ensuring the safety and well-being of patients who may eventually benefit from this compound.

The future prospects for CL 82198 Hydrochloride appear promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area. Additionally, regulatory pathways for new drug approvals are becoming more streamlined, which could facilitate faster translation of research findings into clinical use.

In conclusion, CAS No. 1188890-36-9 and its hydrochloride derivative CL 82198 Hydrochloride represent a significant advancement in biomedical research. Their unique properties and promising preclinical results position them as valuable candidates for further development. As research continues to uncover new insights into their mechanisms of action and therapeutic potential, these compounds hold great promise for addressing unmet medical needs.